Cas no 1251697-56-9 (N-(4-ethylphenyl)methyl-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide)

• Product Name: N-(4-ethylphenyl)methyl-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1251697-56-9
• MF: C₂₀H₁₇FN₆O₂
• MW: 392.386386632919
• CID: 6377454
• PubChem ID: 49666964
• Update Time: 2025-07-14

N-(4-ethylphenyl)methyl-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)methyl-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide
• N-[(4-ethylphenyl)methyl]-3-[1-(4-fluorophenyl)triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• AKOS021804425
• VU0625525-1
• F3406-9345
• 1251697-56-9
• N-(4-ethylbenzyl)-3-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-5-carboxamide
• N~5~-(4-ethylbenzyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• N-[(4-ethylphenyl)methyl]-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide

• Inchi： 1S/C20H17FN6O2/c1-2-13-3-5-14(6-4-13)11-22-19(28)20-23-18(25-29-20)17-12-27(26-24-17)16-9-7-15(21)8-10-16/h3-10,12H,2,11H2,1H3,(H,22,28)
• InChI Key： ITXLFUQJCMRGEQ-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2=CC=C(CC)C=C2)=O)=NC(C2=CN(C3=CC=C(F)C=C3)N=N2)=N1

Computed Properties

• Exact Mass: 392.13970197g/mol
• Monoisotopic Mass: 392.13970197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.7Ų

Additional information on N-(4-ethylphenyl)methyl-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide

Introduction to N-(4-ethylphenyl)methyl-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide (CAS No. 1251697-56-9)

N-(4-ethylphenyl)methyl-3-1(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251697-56-9, represents a novel molecular entity with a complex structure that combines several pharmacophoric elements. The presence of both 4-fluorophenyl and 1H-1,2,3-triazol moieties suggests potential applications in the design of bioactive molecules targeting various therapeutic pathways.

The structural framework of this compound is characterized by its intricate arrangement of heterocyclic rings and functional groups. The N-(4-ethylphenyl)methyl substituent contributes to the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability and pharmacokinetic properties. Additionally, the -1,2,4-oxadiazole moiety is known for its role in enhancing binding affinity to biological targets, making it a valuable component in drug design.

In recent years, there has been a growing interest in the development of multifunctional therapeutic agents that can address complex diseases by targeting multiple pathways simultaneously. The compound N-(4-ethylphenyl)methyl-3-1(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide aligns with this trend by incorporating structural features that are known to interact with various biological receptors and enzymes. This dual functionality has been explored in several preclinical studies aimed at identifying novel scaffolds for drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the -1H-1,2,3-triazol ring necessitates careful selection of coupling reagents and catalysts to achieve optimal regioselectivity. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce larger quantities of the compound for further investigation.

The pharmacological potential of N-(4-fluorophenyl)methyl-3-1(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4 oxadiazole -5-carboxamide has been evaluated in several in vitro and in vivo studies. These investigations have revealed promising activity against a range of biological targets, including kinases and transcription factors involved in cancer progression. The presence of the -5-carboxamide group further enhances its potential as a drug candidate by facilitating interactions with protein binding sites.

In conclusion, N-(4 ethylphenyl)methyl 3 1( 4 fluorophenyl) 1H 12 3 triazol 44 yl12 14 oxadiazole5 carboxamide (CAS No. 1251697 -56 -9) is a structurally complex and pharmacologically intriguing compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule，its importance in addressing unmet medical needs is likely to grow.